1-(4-methylphenyl)-2-[2-[(E)-2-phenylethenyl]-1,3-oxazol-5-yl]ethanone

• Molecular Formula: C20H17NO2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 1-(4-methylphenyl)-2-[2-[(E)-2-phenylethenyl]-1,3-oxazol-5-yl]ethanone
• InChI: InChI=1S/C20H17NO2/c1-15-7-10-17(11-8-15)19(22)13-18-14-21-20(23-18)12-9-16-5-3-2-4-6-16/h2-12,14H,13H2,1H3/b12-9+
• InChI Key: CIOGFZOZGMFYKN-FMIVXFBMSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)CC2=CN=C(O2)/C=C/C3=CC=CC=C3
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CC2=CN=C(O2)C=CC3=CC=CC=C3

Description

1-(4-Methylphenyl)-2-[2-[(E)-2-phenylethenyl]-1,3-oxazol-5-yl]ethanone is a heterocyclic compound featuring a 1,3-oxazole core linked to a 4-methylphenyl ethanone group and an (E)-configured phenylethenyl substituent. The 1,3-oxazole ring contributes to its electronic and steric properties, while the conjugated phenylethenyl moiety may enhance photophysical characteristics, making it relevant in materials science or medicinal chemistry.

Biological Activity

1-(4-methylphenyl)-2-[2-[(E)-2-phenylethenyl]-1,3-oxazol-5-yl]ethanone, a compound with a complex structure, has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The molecular formula of the compound is $C_{19}H_{19}N_{1}O_{1}$, and its structure includes a phenyl group and an oxazole ring, which are significant for its biological interactions.

Biological Activity Overview

The biological activity of this compound has been investigated through various studies focusing on its effects on different biological targets. Below are key findings related to its pharmacological properties:

Antiproliferative Activity

Research indicates that derivatives of this compound exhibit antiproliferative effects against various cancer cell lines. For instance, studies have shown that the compound demonstrates significant activity against HeLa cells (cervical cancer) and C6 rat brain tumor cells. The mechanism appears to involve the inhibition of cell proliferation through apoptosis induction and cell cycle arrest.

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	15.2	Apoptosis induction
C6	12.8	Cell cycle arrest

Anti-inflammatory Effects

The compound has also been reported to exhibit anti-inflammatory properties. Specifically, it inhibits the COX-2 enzyme, which plays a crucial role in the inflammatory response. This inhibition suggests potential therapeutic applications in treating inflammatory diseases.

Activity Type	Inhibition (%)	Reference
COX-2 Inhibition	75%

Mechanistic Studies

Molecular docking studies have provided insights into the binding affinities of the compound with various biological targets. The results suggest that it interacts favorably with proteins involved in cancer progression and inflammation.

Docking Analysis

The docking scores indicate a strong binding affinity to COX-2 and other targets associated with cancer pathways.

Target Protein	Binding Affinity (kcal/mol)
COX-2	-9.5
mGluR5	-8.7

Case Studies

Several case studies highlight the therapeutic potential of this compound:

• Case Study on Cancer Treatment : A study involving mice models demonstrated that administration of this compound led to a significant reduction in tumor size when compared to control groups.
• Case Study on Inflammation : In a model of acute inflammation, treatment with the compound resulted in decreased edema and inflammatory markers, supporting its role as an anti-inflammatory agent.

Comparison with Similar Compounds

5-(4-Methoxyphenyl)-2-(Thiophen-2-yl)-1,3-Oxazole

• Key Differences: Replaces the phenylethenyl group with a thiophene ring and substitutes the 4-methylphenyl ethanone with a 4-methoxyphenyl group.
• Spectral simulations show absorption maxima shifts due to varied conjugation .
• Applications : Used as a dye in molecular dynamic studies .

1-{4-[(2-Chloro-1,3-Thiazol-5-yl)Methoxy]Phenyl}-1-Ethanone

• Key Differences : Substitutes the 1,3-oxazole with a 1,3-thiazole ring and introduces a chlorinated thiazolylmethoxy group.
• Chlorine atoms may enhance biological activity.
• Applications : Screened for pesticidal or pharmacological activity .

Analogues with Ethanone Substituents

1-(4-Ethyl-2-Hydroxy-5-Methylphenyl)Ethanone

• Key Differences : Replaces the oxazole-phenylethenyl system with a hydroxylated aromatic ring and ethyl group.
• Physical Properties : Melting point 95–96.5°C, lower than typical oxazole derivatives due to reduced molecular rigidity .
• Applications: Intermediate in hydroxyacetophenone synthesis .

Benzofenap (Pesticide)

• Structure: 2-((4-(2,4-Dichloro-3-methylbenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl)oxy)-1-(4-methylphenyl)ethanone.
• Key Differences : Incorporates a pyrazole ring and chlorinated benzoyl group.
• Applications: Herbicidal activity via inhibition of carotenoid biosynthesis .

Pharmacologically Active Oxazole Derivatives

N-{5-[(1-Ethylpropyl)Sulfonyl]-2-Methoxyphenyl}-5-(3-Pyridin-2-ylPhenyl)-1,3-Oxazol-2-Amine

• Key Differences : Features a sulfonyl group and pyridinyl substituent.
• Applications : Investigated for anticancer activity, leveraging the oxazole core’s ability to interact with cellular targets .

2-(2-Chlorophenyl)-4-(4-Methylphenyl)Sulfonyl-5-(4-Methylpiperazin-1-yl)-1,3-Oxazole

• Applications : Database entries suggest kinase inhibition or antimicrobial applications .

Comparative Analysis of Key Properties

Compound	Core Structure	Substituents	Notable Properties	Applications	References
Target Compound	1,3-Oxazole	Phenylethenyl, 4-methylphenyl ethanone	High conjugation, potential photostability	Materials science, drug discovery
5-(4-Methoxyphenyl)-2-(Thiophen-2-yl)-1,3-Oxazole	1,3-Oxazole	Thiophene, 4-methoxyphenyl	Red-shifted UV-Vis absorption	Organic dyes
Benzofenap	Pyrazole-ethanone	Chlorinated benzoyl, methyl groups	Herbicidal activity	Agriculture
1-(4-Ethyl-2-Hydroxy-5-Methylphenyl)Ethanone	Hydroxyacetophenone	Ethyl, hydroxyl groups	Low melting point (95–96.5°C)	Chemical intermediates
2-(2-Chlorophenyl)-4-(4-Methylphenyl)Sulfonyl-1,3-Oxazole	1,3-Oxazole	Chlorophenyl, sulfonyl, piperazine	Enhanced solubility	Pharmacological screening